2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methylaniline

• IUPAC Name: 2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methylaniline
• InChI: InChI=1S/C15H12ClN3O/c1-9-2-7-13(17)12(8-9)15-19-18-14(20-15)10-3-5-11(16)6-4-10/h2-8H,17H2,1H3
• InChI Key: CSMLPEOUWQVUHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)C2=NN=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O
• Molecular Weight: 285.73 g/mol

Description

2-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-methylaniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CMIO and has a molecular formula of C15H13ClN4O.

Mechanism of Action

The mechanism of action of CMIO as an anticancer agent involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis. CMIO has also been shown to induce autophagy in cancer cells, which further enhances its anticancer activity.
Biochemical and Physiological Effects:
CMIO has been shown to have various biochemical and physiological effects, including the inhibition of angiogenesis, the induction of oxidative stress, and the modulation of various signaling pathways. CMIO has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMIO in lab experiments is its high solubility in various organic solvents, which makes it easy to handle and manipulate. However, one of the limitations of using CMIO is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research on CMIO, including the synthesis of novel derivatives with improved anticancer activity and selectivity, the development of new materials based on CMIO for various applications, and the investigation of its potential applications in other fields such as agriculture and environmental science. Additionally, further studies are needed to elucidate the exact mechanism of action of CMIO and its derivatives in various biological systems.
In conclusion, CMIO is a versatile chemical compound with potential applications in various fields. Its unique chemical structure and properties make it an attractive target for further research and development.

Synthesis Methods

The synthesis of CMIO involves the reaction between 4-chlorobenzohydrazide and 2-amino-5-chlorotoluene in the presence of phosphorous oxychloride. The resulting product is then treated with sodium hydroxide to obtain CMIO in high yield.

Scientific Research Applications

CMIO has been extensively studied for its potential applications in various fields such as material science, medicinal chemistry, and biochemistry. In material science, CMIO has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. In medicinal chemistry, CMIO has shown promising results as an anticancer agent, and its derivatives have been synthesized to improve its efficacy and selectivity. In biochemistry, CMIO has been used as a fluorescent probe for the detection of reactive oxygen species in living cells.